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Compound of Interest

Compound Name: ZZW-115

Cat. No.: B10824357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZZW-115 is a potent and selective inhibitor of the Nuclear Protein 1 (NUPR1), a stress-

inducible protein implicated in the progression of various cancers, most notably pancreatic

ductal adenocarcinoma (PDAC).[1][2] Developed through a ligand-based drug design approach

building upon the scaffold of the antipsychotic drug trifluoperazine (TFP), ZZW-115 has

demonstrated significant antitumor activity in preclinical models.[1][2] It induces cancer cell

death through multiple mechanisms, including necroptosis, apoptosis, and ferroptosis, making

it a promising candidate for further oncological drug development.[3][4][5] This technical guide

provides a comprehensive overview of the chemical synthesis and characterization of ZZW-
115, presenting available data in a structured format and detailing experimental protocols

where accessible.

Chemical Identity and Physicochemical Properties
ZZW-115 is chemically identified as N,N-dimethyl-4-[3-[2-(trifluoromethyl)-10H-phenothiazin-

10-yl]propyl]-1-piperazineethanamine.[5] Its key physicochemical properties are summarized in

the table below.
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Property Value Reference

Chemical Formula C₂₄H₃₁F₃N₄S [3]

Molecular Weight 464.59 g/mol [3]

CAS Number 801991-87-7 [3]

Appearance Solid [5]

Purity ≥95% [5]

Solubility Soluble in Ethanol [5]

λmax 258 nm [5]

Dissociation Constant (Kd) 2.1 μM [3]

Chemical Synthesis
The synthesis of ZZW-115 is based on a multi-step process starting from 2-

(trifluoromethyl)-10H-phenothiazine. The general strategy involves the alkylation of the

phenothiazine nitrogen, followed by the introduction of the substituted piperazine moiety. While

a detailed, step-by-step protocol from a primary synthesis publication is not publicly available,

the key steps outlined in the foundational research are presented below.[1]

Synthesis Workflow

Step 1: Alkylation of Phenothiazine Core Step 2: Introduction of Piperazine Moiety Step 3: Salt Formation (Optional)
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Caption: General synthetic workflow for ZZW-115.

Experimental Protocols
Based on the available literature, a general procedure for the synthesis of trifluoperazine

analogs, including ZZW-115, can be inferred.[1]

Step 1: Synthesis of 10-(3-bromopropyl)-2-(trifluoromethyl)-10H-phenothiazine

2-(Trifluoromethyl)-10H-phenothiazine is reacted with an excess of 1,3-dibromopropane.

This is a standard N-alkylation of the phenothiazine core. The reaction likely proceeds in the

presence of a base to deprotonate the secondary amine of the phenothiazine, facilitating

nucleophilic attack on the dibromoalkane.

Step 2: Synthesis of ZZW-115 (Free Base)

The resulting 10-(3-bromopropyl)-2-(trifluoromethyl)-10H-phenothiazine is then coupled with

N,N-dimethyl-1-piperazineethanamine. This is a nucleophilic substitution reaction where the

secondary amine of the piperazine derivative displaces the bromine atom. This step would

also likely be carried out in the presence of a base to neutralize the HBr formed. The

reported yield for this step to obtain ZZW-115 is 64%.[1]

Step 3: Formation of ZZW-115 Hydrochloride

For improved solubility and stability, the free base of ZZW-115 can be converted to its

hydrochloride salt. This is typically achieved by dissolving the free base in a suitable organic

solvent (e.g., CH₂Cl₂) and bubbling anhydrous HCl gas through the solution. The

hydrochloride salt then precipitates and can be purified, often by recrystallization, with a

reported yield of 99%.[1]

Characterization Data
While the complete raw data (e.g., full NMR and mass spectra) are not available in the public

domain, commercial suppliers of ZZW-115 confirm its quality by NMR and HPLC.[4] The

primary literature also indicates that NMR spectroscopy was used to confirm the binding of

ZZW-115 to NUPR1, implying that the compound's structure was well-characterized.[1]
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Biological Activity and Mechanism of Action
ZZW-115 exerts its anticancer effects by directly binding to and inhibiting NUPR1.[1] This

inhibition disrupts the nuclear translocation of NUPR1 and its interaction with other proteins,

leading to cancer cell death.[6]

Signaling Pathway of ZZW-115-Induced Cell Death
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Caption: Simplified signaling pathway of ZZW-115.

In Vitro and In Vivo Efficacy
ZZW-115 has demonstrated potent cytotoxic activity against a broad range of cancer cell lines

and significant tumor regression in animal models.
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In Vitro Cytotoxicity of ZZW-115
Cell Line Cancer Type IC₅₀ (μM) Reference

ANOR Pancreatic Cancer 0.84 [3]

HN14 Pancreatic Cancer 4.93 [3]

HepG2
Hepatocellular

Carcinoma
0.42 [3]

SaOS-2 Osteosarcoma 7.75 [3]

In Vivo Antitumor Activity of ZZW-115
Animal Model Cancer Type Dosage Outcome Reference

Nude mice

xenografted with

MiaPaCa-2 cells

Pancreatic

Cancer

0.5-5 mg/kg

(daily injection

for 30 days)

Inhibition of

tumor growth
[3]

Immunocompete

nt C57BL/6 mice

with Panc02 cells

Pancreatic

Cancer

5 mg/kg (daily for

30 days)

Tumor size

became almost

unmeasurable

[3]

Conclusion
ZZW-115 is a promising NUPR1 inhibitor with a well-defined, albeit not fully detailed in public

literature, synthetic pathway. Its potent in vitro and in vivo anticancer activities, coupled with its

multifaceted mechanism of action, underscore its potential as a lead compound for the

development of novel cancer therapeutics. Further disclosure of detailed synthetic and

characterization protocols would be beneficial for the broader research community to facilitate

further investigation and development of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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